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Compound of Interest

Compound Name: Ornipressin acetate

Cat. No.: B14750789

For researchers and professionals in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides detailed, step-by-step procedures for the safe disposal of Ornipressin acetate,
ensuring compliance with general safety standards.

Ornipressin acetate is a synthetic peptide derivative of vasopressin.[1] While a Safety Data
Sheet (SDS) indicates that the substance is not classified as hazardous according to the
Globally Harmonized System (GHS), and smaller quantities may be disposed of with household
waste, it is also identified as slightly hazardous for water.[2] Therefore, a cautious and informed
approach to disposal is essential to prevent environmental contamination.[3][4]

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste in the United States is overseen by several regulatory
bodies, primarily the Environmental Protection Agency (EPA) and the Drug Enforcement
Administration (DEA).[3][4] The EPA, under the Resource Conservation and Recovery Act
(RCRA), sets guidelines for hazardous waste management.[3] It is crucial to adhere to both
federal regulations and any state or local rules, which may be more stringent.[3] A general
principle is to avoid disposing of pharmaceuticals down the drain or toilet unless specifically
instructed to do so, as this can lead to water contamination.[4][5]

Key Characteristics of Ornipressin Acetate
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For easy reference, the table below summarizes key quantitative and identifying information for

Ornipressin acetate.

Characteristic

Value

CAS Number

914453-98-8[1][2]

Molecular Formula

C45H63N13012S2 « XC2H402[6]

Molecular Weight 1042.19 (free base basis)
Purity >98%][1][6]
Form Crystalline solid[6]

Solubility in DMSO

Approx. 10 mg/ml[6]

Solubility in PBS (pH 7.2)

Approx. 20 mg/ml[6]

Water Hazard Class

1 (Self-assessment): slightly hazardous for

water[2]

Experimental Protocol for Disposal

This protocol outlines the recommended step-by-step procedure for the disposal of

Ornipressin acetate in a laboratory setting. This procedure is designed to minimize

environmental impact and ensure personnel safety.

Objective: To safely dispose of waste Ornipressin acetate in compliance with standard

laboratory safety and environmental protection practices.

Materials:

Waste Ornipressin acetate (solid or in solution)
Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
Sealable, leak-proof container (e.g., a plastic bag or bottle)

Inert, unappealing substance (e.qg., cat litter, used coffee grounds, or dirt)
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» Labeled waste container for non-hazardous pharmaceutical waste (typically a blue bin)[7]

¢ Access to a licensed waste management contractor or institutional hazardous waste
program

Procedure:

o Personnel Safety: Before handling the waste material, ensure you are wearing appropriate
PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o Assess the Quantity:

o For Small Quantities (e.g., residual amounts in vials): Proceed with the deactivation and
household waste disposal method outlined below, as suggested by the SDS for smaller
amounts.[2]

o For Larger Quantities or in Institutional Settings: It is best practice to dispose of the
material through a certified waste management service. Skip to step 5.

o Deactivation and Containment (for small quantities only):

o If the Ornipressin acetate is in solid form, dissolve it in a minimal amount of a suitable
solvent, such as water or a buffer solution in which it is soluble.[6]

o Mix the resulting solution or the original liquid waste with an unappealing, inert substance
like cat litter or used coffee grounds.[8] Do not crush solid tablets or capsules if applicable.

[8]

o Place the entire mixture into a sealable container, such as a plastic bag or bottle, and
ensure it is tightly sealed to prevent leakage.[8]

o Disposal of Sealed Container (for small quantities only):

o Place the sealed container in the regular municipal trash.[8] This method is aligned with
FDA recommendations for disposing of non-flush list medicines in household trash.[8]

o Remove or scratch out all personal or identifying information from the original product
container before recycling or discarding it.[8]
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» Disposal via Professional Waste Management (for larger quantities or institutional policy):
o Package the Ornipressin acetate waste in a clearly labeled, sealed container.

o Designate the container as "non-hazardous pharmaceutical waste." In many institutions,
this corresponds to a blue waste container.[7]

o Arrange for pickup and disposal through your institution's environmental health and safety
office or a licensed waste management contractor that handles pharmaceutical waste.[4]
Incineration is a common final treatment for such waste.[7]

¢ Cleaning: Thoroughly clean any equipment and surfaces that came into contact with the
Ornipressin acetate. Dispose of any contaminated cleaning materials (e.g., paper towels,
gloves) in the same manner as the chemical waste itself.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Ornipressin acetate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b14750789?utm_src=pdf-body
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.vlses.com/stay-in-the-know/newsroom/types-of-pharmaceutical-waste/
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b14750789?utm_src=pdf-body
https://www.benchchem.com/product/b14750789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14750789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

\ 4

(Assess Quantity and Institutional Pollcy

Small Research Quantity?
bes

(Mix with inert material (e.g., cat IitterD éollect in designated Non-Hazardous Pharmaceutical Waste Container (Blue Bln

AN

(Place in a sealed container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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